![molecular formula C15H14FNO B5708708 N-(2,4-dimethylphenyl)-3-fluorobenzamide CAS No. 416890-16-9](/img/structure/B5708708.png)
N-(2,4-dimethylphenyl)-3-fluorobenzamide
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Description
Synthesis Analysis
The synthesis of similar fluorobenzamide compounds involves condensation reactions between corresponding benzoyl chloride and aniline derivatives. For example, N-(2,3-difluorophenyl)-2-fluorobenzamide was synthesized from 2-fluorobenzoyl chloride and 2,3-difluoroaniline, yielding a high product purity and demonstrating the effectiveness of standard synthetic procedures in fluorobenzamide synthesis (Hehir & Gallagher, 2023).
Molecular Structure Analysis
The crystal structure of similar compounds, such as N-(2,3-difluorophenyl)-2-fluorobenzamide, showcases co-planar aromatic rings with a slight orientation difference due to amide⋯amide hydrogen bonds, indicating the significance of molecular geometry in determining the properties of these compounds (Hehir & Gallagher, 2023).
Chemical Reactions and Properties
Fluorobenzamides participate in various chemical reactions, including cycloaddition reactions, which lead to the production of fluorescent compounds. This reactivity underscores the potential utility of N-(2,4-dimethylphenyl)-3-fluorobenzamide in synthetic organic chemistry and materials science (Lu et al., 2022).
Physical Properties Analysis
The physical properties of fluorobenzamide compounds, such as melting points and crystal structures, are closely tied to their molecular arrangements. These properties are crucial for understanding the stability and applicability of these compounds in various fields (Bhandary et al., 2018).
Chemical Properties Analysis
Fluorobenzamides exhibit a range of chemical behaviors, including interactions with metal ions and potential as ligands in metal-organic frameworks. These interactions highlight the versatility of this compound and similar compounds in coordination chemistry and sensor development (Shi et al., 2015).
Mechanism of Action
Mode of Action
The compound interacts with its targets by acting as an agonist . This means it binds to the receptors and activates them, mimicking the action of natural neurotransmitters. This interaction leads to overexcitation in the nervous system of insects . Additionally, it inhibits the synthesis of monoamine oxidases and prostaglandins , which are involved in various biological functions, including the regulation of inflammation and pain.
Pharmacokinetics
It’s known that amitraz and its derivatives are generally less harmful to mammals, suggesting they may have favorable adme properties .
Result of Action
The result of the compound’s action is overexcitation in the nervous system of insects, leading to paralysis and death . In mammals, the effects are generally less severe due to differences in receptor sensitivity and metabolic pathways .
Action Environment
Environmental factors can influence the action, efficacy, and stability of N-(2,4-dimethylphenyl)-3-fluorobenzamide. For instance, the compound’s effectiveness can be affected by the presence of other chemicals, temperature, and pH . .
properties
IUPAC Name |
N-(2,4-dimethylphenyl)-3-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14FNO/c1-10-6-7-14(11(2)8-10)17-15(18)12-4-3-5-13(16)9-12/h3-9H,1-2H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UXPNKBJYFJHMIA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)C2=CC(=CC=C2)F)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14FNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501275376 |
Source
|
Record name | N-(2,4-Dimethylphenyl)-3-fluorobenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501275376 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
416890-16-9 |
Source
|
Record name | N-(2,4-Dimethylphenyl)-3-fluorobenzamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=416890-16-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-(2,4-Dimethylphenyl)-3-fluorobenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501275376 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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